Cas no 2679920-35-3 ((3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid)

• Product Name: (3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid
• CAS No: 2679920-35-3
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5645011
• PubChem ID: 165908268
• Update Time: 2025-09-27

(3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid
• 2679920-35-3
• EN300-28277115

• Inchi： 1S/C9H14F3NO3/c1-4-5(8(2,3)7(15)16)13-6(14)9(10,11)12/h5H,4H2,1-3H3,(H,13,14)(H,15,16)/t5-/m0/s1
• InChI Key： CVBFCADZJVOXOS-YFKPBYRVSA-N
• SMILES： FC(C(N[C@@H](CC)C(C(=O)O)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid

Research Brief on (3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2679920-35-3): Recent Advances and Applications

The compound (3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2679920-35-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of (3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid as a key intermediate in the synthesis of novel protease inhibitors. Its trifluoroacetamido moiety and chiral center at the 3S position contribute to its high binding affinity for specific enzymatic targets, particularly in the context of viral proteases. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the main protease of SARS-CoV-2, with an IC50 value in the low micromolar range.

From a synthetic chemistry perspective, advancements have been made in the enantioselective preparation of this compound. Researchers at MIT developed a novel biocatalytic route using engineered aminotransferases, achieving >99% enantiomeric excess and significantly improving the yield compared to traditional chemical synthesis methods. This breakthrough, published in Nature Catalysis, has important implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Structural-activity relationship (SAR) studies have revealed that the 2,2-dimethyl substitution pattern on the pentanoic acid backbone enhances metabolic stability while the trifluoroacetamido group contributes to membrane permeability. These characteristics make the compound particularly valuable for the development of orally bioavailable therapeutics. Current research efforts are exploring its incorporation into prodrug systems targeting inflammatory pathways.

In the realm of cancer research, preliminary in vitro data suggests that derivatives of (3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid exhibit selective cytotoxicity against certain leukemia cell lines. The mechanism appears to involve modulation of histone deacetylase (HDAC) activity, though further validation studies are needed. These findings were presented at the 2023 American Association for Cancer Research annual meeting.

Looking forward, the unique chemical properties of (3S)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)pentanoic acid position it as a versatile building block for drug discovery. Its CAS number (2679920-35-3) has appeared in multiple recent patent applications, particularly in the areas of antiviral and anti-inflammatory therapeutics. The compound's potential for further structural modifications while maintaining favorable pharmacokinetic properties makes it an attractive candidate for continued investigation in medicinal chemistry programs.